2-{[(Tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 5-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C11H16N2O5/c1-6-8(9(14)15)13-7(17-6)5-12-10(16)18-11(2,3)4/h5H2,1-4H3,(H,12,16)(H,14,15)
• InChI Key: WLWGVUPPYFMTOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)CNC(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C11H16N2O5
• Molecular Weight: 256.25 g/mol

Description

2-{[(Tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylic acid, also known as Boc-oxazole, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit a range of biological activities, including anti-tumor, anti-inflammatory, and antimicrobial effects.

Scientific Research Applications

Synthesis and Chemical Transformations

• Enantioselective Synthesis : This compound is synthesized with high optical purity through a Pd-catalyzed amide coupling with vinyl triflate and subsequent oxazole formation. This process involves bromination of an enamide and DBU-promoted cyclization (Magata et al., 2017).

• Hydroformylation Process : The compound undergoes hydroformylation to yield important intermediates for the synthesis of homochiral amino acid derivatives, which are of considerable synthetic value (Kollár & Sándor, 1993).

• Diverse Chemical Reactions : It undergoes various chemical reactions including acid-catalyzed reactions with alkyl-, aryl-, and heteroarylamines, and reactions with ambident 1,3- nucleophiles to afford fused pyridones, pyrimidones, and pyranones (Baš et al., 2001).

• Synthesis of Dipeptide Anilides : It is used in the synthesis of tert-butyloxycarbonyl amino acid 4-nitroanilides, which are extended to corresponding dipeptide 4-nitroanilides (Schutkowski et al., 2009).

• Heterocyclic Amino Acid Synthesis : It is utilized in the synthesis of novel 1,3-selenazoles, confirming the structure through NMR spectroscopy and elemental analysis (Dzedulionytė et al., 2021).

• Synthesis of Functional Derivatives : It is used for synthesizing functional derivatives of oxazole, which are further transformed, for example, introducing residues of highly basic aliphatic amines into the oxazole ring (Prokopenko et al., 2010).

• Lipase-Catalyzed Regioselective Lactamization : This process is a key step in synthesizing N-Boc (2R)-1,4-oxazepane-2-carboxylic acid, a significant compound for further chemical processes (Aurell et al., 2014).

• Catalysis in N-tert-butoxycarbonylation of Amines : The compound plays a role in the catalysis of N-tert-butoxycarbonylation of amines, which is important in peptide synthesis and other chemical transformations (Heydari et al., 2007).